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Compound of Interest

Compound Name: 4-Chloro-3-fluoropyridin-2-amine

Cat. No.: B8269645

Get Quote

Executive Summary
The molecular formula C5H4ClFN2 represents a critical class of heteroaromatic scaffolds

widely utilized in the synthesis of kinase inhibitors and agrochemicals. While the molecular

weight is fixed at 146.55 g/mol , the formula is structurally ambiguous. It most commonly refers

to substituted pyrimidines or pyridines, where the arrangement of the halogen (Cl, F) and

nitrogen atoms dictates biological activity and chemical reactivity.

This guide provides a definitive technical breakdown of the two primary isomers associated

with this formula, establishing a self-validating analytical protocol to differentiate them using

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).

Chemical Identity & Structural Isomerism[1]
The formula C5H4ClFN2 has a Degree of Unsaturation (DoU) of 4, consistent with a single

aromatic ring containing two double bonds and one ring closure (in the case of pyrimidine) or a

pyridine ring with an exocyclic double bond equivalent (e.g., amino group unsaturation count).
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Two commercially and scientifically significant isomers dominate this chemical space.

Feature
Isomer A: Pyrimidine
Derivative

Isomer B: Pyridine
Derivative

IUPAC Name
2-Chloro-5-fluoro-4-

methylpyrimidine

2-Chloro-3-fluoropyridin-4-

amine

CAS Number 134000-96-7 1227577-03-8

Core Scaffold Pyrimidine (1,3-Diazine) Pyridine (Azine)

Functional Groups
Methyl (-CH3), Chloro (-Cl),

Fluoro (-F)

Amino (-NH2), Chloro (-Cl),

Fluoro (-F)

Proton Count
3 Methyl H + 1 Aromatic H =

4H

2 Amino H + 2 Aromatic H =

4H

Application
Intermediate for

antimetabolites

Scaffold for kinase inhibitors

(e.g., VEGFR)

Theoretical & Analytical Calculations
Molecular Weight & Isotopic Distribution
Precise mass calculation is the first step in validation. The presence of Chlorine (Cl) introduces

a distinct isotopic signature that must be verified.

Monoisotopic Mass (¹²C, ¹H, ³⁵Cl, ¹⁹F, ¹⁴N): 145.9996 Da

Average Molecular Weight: 146.55 g/mol [1][2]

Chlorine Isotope Pattern (Rule of 3:1): Due to the natural abundance of ³⁵Cl (75.78%) and ³⁷Cl

(24.22%), the Mass Spectrum (MS) will exhibit a characteristic M and M+2 peak pattern with an

intensity ratio of approximately 3:1.

M Peak (m/z 146): 100% Relative Intensity

M+2 Peak (m/z 148): ~32% Relative Intensity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.synblock.com/product/134000-96-7.html
https://www.chemscene.com/product/134000-96-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269645?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Differentiation Workflow
Since both isomers share the same exact mass and isotope pattern, Liquid Chromatography-

Mass Spectrometry (LC-MS) alone is insufficient for identification. Orthogonal validation via

NMR is required.
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Check Cl Pattern
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Broad Singlet (2H, NH2)

Two Doublets (Ar-H)

Amino Signal

Click to download full resolution via product page

Figure 1: Analytical workflow for differentiating C5H4ClFN2 isomers. Note that Mass Spec

validates the formula, while NMR validates the structure.

Spectroscopic Characterization Protocols
Proton NMR (¹H-NMR)
The proton environments provide the clearest distinction.

Protocol: Dissolve 5-10 mg of sample in 0.6 mL DMSO-d6. Tetramethylsilane (TMS) is used as

the internal standard (0.00 ppm).
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Isomer Expected Signal Pattern Mechanistic Explanation

2-Chloro-5-fluoro-4-

methylpyrimidine

δ 2.4-2.6 (s, 3H): Methyl

group.δ 8.4-8.6 (d, 1H):

Aromatic H at C6.

The methyl group is attached

to the electron-deficient

pyrimidine ring.[3] The C6

proton shows coupling to the

C5-Fluorine (³J_H-F).

2-Chloro-3-fluoropyridin-4-

amine

δ 6.0-7.0 (br s, 2H): Amino

group (NH2).δ 6.5-8.0 (m, 2H):

Aromatic H at C5/C6.

The amino protons are

exchangeable and broad. The

aromatic protons will show

complex splitting due to H-H

and H-F coupling.

Fluorine NMR (¹⁹F-NMR)
Fluorine NMR is a powerful, background-free method for purity assessment.

Pyrimidine Derivative: The Fluorine at position 5 is flanked by a methyl group and a nitrogen.

Typical shift: -130 to -150 ppm.

Pyridine Derivative: The Fluorine at position 3 is ortho to both a Chlorine and an Amine. The

electron-donating effect of the amine (-NH2) typically shields the fluorine signal relative to the

pyrimidine.

Synthesis & Synthetic Logic
Understanding the synthesis aids in identifying potential impurities (regioisomers).

Synthesis of 2-Chloro-5-fluoro-4-methylpyrimidine
This compound is typically synthesized via the partial reduction of a di-chloro precursor or

direct fluorination.
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2,4-Dichloro-5-fluoropyrimidine

Regioselective Substitution

 Nucleophilic Attack at C4

+ Methylmagnesium bromide (Grignard)
or Methylboronic acid (Suzuki)

2-Chloro-5-fluoro-4-methylpyrimidine
(Target)

Click to download full resolution via product page

Figure 2: General synthetic logic. The C4 position in pyrimidines is more electrophilic than C2,

directing nucleophilic attack (e.g., methylation) to C4, leaving the C2-Chlorine intact.

Synthesis of 2-Chloro-3-fluoropyridin-4-amine
This is often derived from 2,4-dichloro-3-fluoropyridine via ammonolysis. The fluorine atom at

C3 activates the C4 position for Nucleophilic Aromatic Substitution (SnAr), allowing selective

displacement of the C4-Chlorine by ammonia.

Safety and Handling (GHS Standards)
Regardless of the specific isomer, halogenated heteroaromatics are reactive skin and eye

irritants.

Signal Word: WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Fluorinated pyrimidines

can be moisture sensitive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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